Cas no 113669-42-4 (Ethanamine,N,N-dimethyl-2-[[4-methyl-6-(2-thienyl)-2-pyrimidinyl]thio]-, hydrobromide(1:1))

• Product Name: Ethanamine,N,N-dimethyl-2-[[4-methyl-6-(2-thienyl)-2-pyrimidinyl]thio]-, hydrobromide(1:1)
• CAS No: 113669-42-4
• MF: C₁₃H₁₈BrN₃S₂
• MW: 360.336119174957
• CID: 178738
• PubChem ID: 188788
• Update Time: 2025-04-19

Ethanamine,N,N-dimethyl-2-[[4-methyl-6-(2-thienyl)-2-pyrimidinyl]thio]-, hydrobromide(1:1) Chemical and Physical Properties

Names and Identifiers

• Ethanamine,N,N-dimethyl-2-[[4-methyl-6-(2-thienyl)-2-pyrimidinyl]thio]-, hydrobromide(1:1)
• N,N-dimethyl-2-(4-methyl-6-thiophen-2-ylpyrimidin-2-yl)sulfanylethanamine,hydrobromide
• 113669-42-4
• DTXSID40150513
• N,n-dimethyl-2-(4-methyl-6-thiophen-2-yl-pyrimidin-2-yl)sulfanyl-ethanamine Hydrobromide

• Inchi： 1S/C13H17N3S2.BrH/c1-10-9-11(12-5-4-7-17-12)15-13(14-10)18-8-6-16(2)3;/h4-5,7,9H,6,8H2,1-3H3;1H
• InChI Key： RPHFHQWNIJGTTK-UHFFFAOYSA-N
• SMILES： Br.S(C1=NC(C)=CC(C2=CC=CS2)=N1)CCN(C)C

Computed Properties

• Exact Mass: 359.01274
• Monoisotopic Mass: 359.01255g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• PSA: 29.02